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Guide
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Introduction

Isopteropodine, also known as Uncarine E, is a pentacyclic oxindole alkaloid naturally found
in plants of the Uncaria genus, such as Uncaria tomentosa (Cat's Claw) and Uncaria
rhynchophylla.[1][2][3] This document provides an in-depth overview of the physical and
chemical properties of Isopteropodine, along with detailed experimental protocols for its
isolation and characterization, and a summary of its known biological activities.

Physical and Chemical Properties

Isopteropodine is a solid, pale white powder with a defined molecular structure and specific
physicochemical characteristics.[1][2]

Table 1: Physical and Chemical Properties of
Isopteropodine
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Property Value Source(s)
Molecular Formula C21H24N204 [L12113114115]116]
Molecular Weight 368.4 g/mol [1][3]14]
Exact Mass 368.1736 g/mol [5]
Pale white powder, colorless
Appearance [21[7]
needles from MeOH
Melting Point 207-209 °C [7]
Purity >98% (HPLC) [1][2][31[6]
Soluble in DMSO and
methanol.[1][3][8] Not
Solubility recommended to store in [11[31[8]

agueous solution for more than

one day.[1]

Storage Conditions

Short term (days to weeks): 0-

4 °C, dry and dark.[5] Long

term (months to years): -20 °C.
[1][5] Stable for >4 years under

proper storage.[1]

[1]5]

CAS Number

5171-37-9

[LI[2]E31[4][5]16]

Table 2: Spectroscopic Data for Isopteropodine
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Spectroscopic Data

Values

Source(s)

UV (MeOH) Amax

208, 243, 283 nm (sh)

[9]

Mass Spectrometry (MS)

m/z (% rel. int.) = 368 (4.5)
[M+*], 223 (13), 208 (11), 180
(13), 146 (55), 130 (61), 117
(58), 103 (25), 77 (72), 69
(100), 55 (74)

[°]

13C NMR (75 MHz, CDCls) &
(ppm)

181.43, 167.64, 154.98,
140.23, 133.76, 127.67,
124.53, 122.52, 109.82,
109.70, 72.14, 71.25, 56.93,
54.14, 53.51, 51.02, 37.83,
34.84, 30.17, 30.42, 18.65

[°]

1H NMR (300 MHz, CDCls) &
(ppm)

8.65 (1H, brs), 7.55 (1H, s),
7.23 (1H, d, J= 7.5 Hz), 7.19
(1H, t, I= 7.6 Hz), 7.02 (1H, t,
J=7.5Hz),6.93 (1H, d, J=7.6

Hz), 4.35 (1H, m), 3.60 (3H, s),

3.29 (2H, m), 2.46 (5H, m),
2.01(1H, m), 1.59 (2H, m),
1.41 (3H, d, J= 6.2 Hz), 0.87
(1H, appq, J=12.8 H2)

[7]

Experimental Protocols
Isolation and Purification of Isopteropodine from
Uncaria tomentosa

The following protocol describes a bioassay-directed fractionation for the isolation of

Isopteropodine.[7][9]

o Extraction:

o Ground dried bark (720 g) of Uncaria tomentosa is sequentially extracted at room

temperature with n-hexane, dichloromethane, and methanol.[9]
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o The solvents are removed in vacuo to yield the respective crude extracts.[9]

e Acid-Base Partitioning:

o The active dichloromethane and methanol extracts are dissolved in 2 N acetic acid and
filtered.

o The filtrate is basified with concentrated ammonia solution.
o The basified solution is then extracted with chloroform (5 x 25 ml).[9]
o Chromatographic Separation:

o The combined chloroform extracts are subjected to column chromatography over silica
gel.

o Elution with a gradient of dichloromethane/ethyl acetate (from 9.5:0.5 to 8:2) yields
unpurified alkaloid fractions.[9]

o Further purification is achieved by preparative Thin Layer Chromatography (TLC) on silica
gel to isolate the pure Isopteropodine.[9]
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Figure 1: Workflow for the Isolation of Isopteropodine.
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Characterization Methods

o Purity Assessment: The purity of the isolated Isopteropodine can be evaluated by gas
chromatography-mass spectrometry (GC-MS), which should show a single peak.[9] High-
Performance Liquid Chromatography (HPLC) is also used for quantification.[9]

 Structural Elucidation: The identification of Isopteropodine is confirmed by comparing its
mass fragmentation data, *H NMR, and 3C NMR spectra with literature values.[9]

Antimicrobial Activity Assay

The antimicrobial activity of Isopteropodine can be determined using the following methods:
o Bioautographic Agar Overlay:

o TLC of the extracts and the isolated alkaloid is performed on a silica gel 60 F254 plate
developed with dichloromethane/ethyl acetate (1:1).

o The bioautograms are sprayed with an aqueous solution of thiazolyl blue (MTT).

o A positive antimicrobial reaction is observed as a clear inhibition zone against a purple
background.[9]

e Turbidimetric Method for MIC Determination:

(¢]

This method is used to determine the Minimum Inhibitory Concentration (MIC) values
against bacteria such as Staphylococcus aureus and Bacillus subtilis.[9]

o

Serial dilutions of Isopteropodine are prepared in a suitable culture medium (e.g., TSB).

[¢]

Each tube is inoculated with a fixed volume of the bacterial culture.

[¢]

The MIC is the lowest concentration that inhibits visible bacterial growth.[9]

Biological Activities and Signaling Pathways

Isopteropodine has demonstrated a range of biological activities, making it a compound of
interest for further research and drug development.
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Modulation of Receptors

Isopteropodine acts as a positive modulator of rat muscarinic M1 and 5-HT2 receptors
expressed in Xenopus oocytes.[1][8][10] It enhances the function of these receptors by
increasing the affinity of their respective agonists.[10]

o ECso for acetylcholine (M1 receptor): 9.92 uM[10]

e ECso for 5-HT (5-HT2 receptor): 14.5 uM[10]

Receptor Modulation
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Modulation
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Isopteropodine Positive

Modulation

Enhanced Receptor Function
(Increased Agonist Affinity)

5-HT?2 Receptor
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Figure 2: Isopteropodine as a Positive Modulator of M1 and 5-HT2 Receptors.

Antimicrobial Activity

Isopteropodine exhibits antibacterial activity, particularly against Gram-positive bacteria.[1][9]
[10]

e MIC for Staphylococcus aureus: 150 pug/mL (408 uM)[9][10]

e MIC for Bacillus subtilis: 250 pg/mL (679 uM)[9][10]

Other Activities

e Pregnane X Receptor (PXR) Activation: Isopteropodine induces the activation of the human
pregnane X receptor (PXR) in a reporter assay with an ECso of 0.7656 uM.[1]
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Figure 3: Overview of the Biological Activities of Isopteropodine.

Conclusion

Isopteropodine is a well-characterized oxindole alkaloid with significant biological activities. Its
positive modulatory effects on key neurotransmitter receptors and its antimicrobial properties
make it a promising candidate for further investigation in the fields of neuroscience and
infectious diseases. The detailed physical, chemical, and experimental data provided in this
guide serve as a valuable resource for researchers and professionals in drug discovery and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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